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Compound of Interest

Compound Name: Procyanidin C1

Cat. No.: B1209222 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for Procyanidin C1, a polyphenolic compound of interest for its potential

therapeutic properties. Adherence to these procedural steps will minimize risk and ensure

proper disposal, fostering a culture of safety and responsibility in your laboratory. While

Procyanidin C1 is not classified as a hazardous substance under the Globally Harmonized

System (GHS), its toxicological properties have not been exhaustively investigated, warranting

a cautious approach.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Procyanidin C1
to prevent direct contact and inhalation.
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PPE Category Recommended Equipment
Specifications & Best
Practices

Eye Protection
Safety glasses with side-

shields or safety goggles

Should conform to EN 166

(EU) or ANSI Z87.1 (US)

standards. Always wear when

handling Procyanidin C1 in

solid or solution form.[1]

Hand Protection
Compatible chemical-resistant

gloves

Nitrile or butyl rubber gloves

are recommended for handling

fine chemicals.[1] Always

inspect gloves for tears or

holes before use and wash

hands after removal.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect skin and

personal clothing from

potential splashes or spills.[1]

Respiratory Protection
NIOSH-approved respirator (if

applicable)

Generally not required for

small quantities under well-

ventilated conditions. A

respirator is recommended if

dust may be generated or

when working in an area with

poor ventilation.[1]

Operational Plan for Safe Handling
This step-by-step guide outlines the procedure for safely handling Procyanidin C1 from

reception to use in experiments.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
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Store the container in a cool, well-ventilated area, with a recommended temperature of

-20°C for long-term stability.[2]

Keep the container tightly sealed and protected from light.[3]

Preparation for Use:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling

the solid form to avoid dust generation.

Before handling, ensure all necessary PPE is correctly worn.

Have an accessible safety shower and eye wash station nearby.[3]

Weighing and Solution Preparation:

Procyanidin C1 is a crystalline solid.[2] When weighing, do so in a fume hood to minimize

inhalation of any fine particles.

To prepare a stock solution, Procyanidin C1 is soluble in organic solvents such as

ethanol, DMSO, and dimethylformamide at approximately 30 mg/mL.[2] These solvents

should be purged with an inert gas.

For aqueous solutions, Procyanidin C1 is soluble in PBS (pH 7.2) at approximately 10

mg/mL.[2] It is not recommended to store aqueous solutions for more than one day.[2]

Experimental Use:

When using Procyanidin C1 in experiments, handle all solutions with care to avoid

splashes and aerosol formation.

Avoid contact with skin and eyes.[3]

After handling, wash hands and any exposed skin thoroughly with soap and water.

Disposal Plan
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Proper disposal of Procyanidin C1 and its containers is crucial to prevent environmental

contamination.

Waste Collection:

Collect all waste materials, including unused Procyanidin C1, contaminated solutions,

and disposable labware (e.g., pipette tips, gloves), in a designated and clearly labeled

hazardous waste container.

Do not dispose of Procyanidin C1 down the drain or in regular trash.[3]

Container Disposal:

Empty containers should be triple-rinsed with an appropriate solvent. The rinsate should

be collected as hazardous waste.

Once decontaminated, the container can be disposed of according to institutional

guidelines.

Waste Disposal:

Dispose of the hazardous waste container through your institution's environmental health

and safety (EHS) office or a licensed chemical waste disposal company.

Follow all local, state, and federal regulations for chemical waste disposal.

Physical and Chemical Properties
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Property Value

Chemical Formula C₄₅H₃₈O₁₈

Molecular Weight 866.8 g/mol

Appearance Crystalline solid[2]

Purity ≥98%[2]

UV/Vis Maximum λmax: 282 nm[2]

Solubility
DMF: 30 mg/mlDMSO: 30 mg/mlEthanol: 30

mg/mlPBS (pH 7.2): 10 mg/ml[2]

Storage Temperature -20°C[2]

CAS Number 37064-30-5
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Caption: Workflow for the safe handling of Procyanidin C1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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